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Compound of Interest

Compound Name: Sch 50910

CAS No.: 160415-08-7

Cat. No.: B12335027

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility, storage, and preparation

of Sch 50910 in Dimethyl Sulfoxide (DMSO). Protocols for its use in common in vitro assays

are also included to facilitate experimental design and execution.

Product Information
Characteristic Information

IUPAC Name (R)-(+)-5,5-Dimethyl-2-morpholineacetic acid

Molecular Formula C₈H₁₅NO₃

Molecular Weight 173.21 g/mol

CAS Number 168363-33-9

Mechanism of Action Selective GABA-B receptor antagonist.

Solubility in DMSO
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While specific quantitative solubility data from manufacturers is not readily available in public

literature, empirical evidence from scientific publications and supplier information confirms that

Sch 50910 is soluble in DMSO. For practical laboratory use, stock solutions of at least 10 mM

in anhydrous DMSO can be readily prepared.

Table 1: Recommended Stock Solution Parameters

Parameter Recommendation

Solvent Anhydrous Dimethyl Sulfoxide (DMSO)

Typical Stock Concentration 10 mM

Storage Temperature
-20°C for short to medium term (weeks to

months) -80°C for long term (months to years)

Storage Conditions
Store in airtight, light-protected vials. Aliquot to

avoid repeated freeze-thaw cycles.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Sch 50910, a common

starting concentration for subsequent dilutions in experimental assays.

Materials:

Sch 50910 (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Procedure:
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Equilibrate: Allow the vial of solid Sch 50910 to reach room temperature before opening to

prevent moisture condensation.

Weigh: Accurately weigh the desired amount of Sch 50910 powder. To prepare 1 mL of a 10

mM stock solution, weigh 1.732 mg of Sch 50910.

Calculation: Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x

1000 mg/g

Mass (mg) = 0.010 mol/L x 0.001 L x 173.21 g/mol x 1000 mg/g = 1.732 mg

Dissolve: Add the calculated amount of anhydrous DMSO to the vial containing the Sch
50910 powder. For a 10 mM solution with 1.732 mg of Sch 50910, add 1 mL of DMSO.

Ensure Complete Dissolution: Tightly cap the vial and vortex thoroughly until the solid is

completely dissolved. Gentle warming in a water bath (37°C) for a few minutes can aid

dissolution if necessary.

Store: Aliquot the stock solution into smaller, single-use volumes in light-protected tubes and

store at -20°C or -80°C.

Stock Solution Preparation Workflow

Equilibrate Sch 50910 to Room Temperature Weigh Sch 50910 PowderPrevent condensation Add Anhydrous DMSOCalculated amount Vortex to DissolveEnsure homogeneity Aliquot and Store at -20°C or -80°CFor future use

Click to download full resolution via product page

Caption: Workflow for preparing a Sch 50910 stock solution in DMSO.

Application in Cell-Based Assays
For most cell culture experiments, the final concentration of DMSO should be kept below 0.5%

(v/v) to avoid solvent-induced cytotoxicity. This requires serial dilution of the DMSO stock

solution in the appropriate cell culture medium.
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Protocol: Dilution of Sch 50910 for a Cell-Based Assay

This example describes the preparation of a 10 µM final working concentration of Sch 50910 in

a cell culture well.

Materials:

10 mM Sch 50910 stock solution in DMSO

Sterile cell culture medium

Sterile microcentrifuge tubes

Calibrated micropipettes

Procedure:

Intermediate Dilution (1000X of final concentration): Prepare a 10 mM intermediate stock if

not already available.

Final Dilution: To prepare a 10 µM working solution, dilute the 10 mM stock solution 1:1000

in cell culture medium. For example, to make 1 mL of 10 µM solution, add 1 µL of the 10 mM

stock solution to 999 µL of cell culture medium.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO used for the

final dilution to an equal volume of cell culture medium (e.g., 1 µL of DMSO to 999 µL of

medium).

Application: Add the prepared working solution and vehicle control to your cell cultures.

Table 2: Example Working Concentrations from Literature
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Assay Type Cell/Tissue Type
Working

Concentration
Reference

Electrophysiology

(Patch Clamp)
Mouse brain slices

5 µM (for SCH 50911,

a related compound)

(Atwood et al., 2014)

[1]

Radioligand Binding

Assay

CHO cells expressing

GABA-B receptors

IC₅₀ determined in

competition assays
(Hirst et al., 2003)[2]

Mechanism of Action and Signaling Pathway
Sch 50910 acts as a selective antagonist at GABA-B receptors. These receptors are G-protein

coupled receptors (GPCRs) that, upon activation by the endogenous ligand GABA, mediate

inhibitory neurotransmission. As an antagonist, Sch 50910 blocks the binding of GABA to the

GABA-B receptor, thereby inhibiting its downstream signaling cascade.

The primary signaling pathway initiated by GABA-B receptor activation involves:

G-protein activation: The receptor is coupled to inhibitory G-proteins (Gi/o).

Inhibition of adenylyl cyclase: The activated α-subunit of the G-protein inhibits adenylyl

cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[3][4]

Modulation of ion channels: The βγ-subunits of the G-protein can directly modulate the

activity of ion channels. This includes the activation of G-protein-coupled inwardly rectifying

potassium (GIRK) channels, leading to hyperpolarization, and the inhibition of voltage-gated

calcium channels (VGCCs), which reduces neurotransmitter release.[3]

By blocking the GABA-B receptor, Sch 50910 prevents these inhibitory effects, leading to a

disinhibition of the affected neurons.
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GABA-B Receptor Antagonism by Sch 50910
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Caption: Signaling pathway of GABA-B receptor antagonism by Sch 50910.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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